4-[2-[(2-Methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one

• IUPAC Name: 4-[2-[(2-methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one
• InChI: InChI=1S/C11H22N2OS/c1-8(5-9-6-10(14)13-9)12-7-11(2,3)15-4/h8-9,12H,5-7H2,1-4H3,(H,13,14)
• InChI Key: PKXOEEOOMPBUHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1CC(=O)N1)NCC(C)(C)SC
• Molecular Formula: C11H22N2OS
• Molecular Weight: 230.37 g/mol

Description

4-[2-[(2-Methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one (MMSPA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the azetidinone family and has been synthesized using various methods. MMSPA has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-[2-[(2-Methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one involves the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels leads to improved cognitive function and memory in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of acetylcholinesterase, the increase in acetylcholine levels in the brain, and the improvement of cognitive function and memory in animal models of Alzheimer's disease. This compound has also been shown to exhibit antioxidant activity, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[2-[(2-Methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one in lab experiments is its ability to inhibit acetylcholinesterase, which makes it a potential candidate for the treatment of Alzheimer's disease. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the research and development of 4-[2-[(2-Methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one. One possible direction is the synthesis of analogs of this compound with improved potency and selectivity for acetylcholinesterase. Another direction is the investigation of the potential neuroprotective effects of this compound in animal models of neurodegenerative disorders. Additionally, the development of novel drug delivery systems for this compound may improve its efficacy and reduce its potential toxicity.

Synthesis Methods

4-[2-[(2-Methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one can be synthesized using various methods, including the reaction of 2-methyl-2-methylsulfanylpropylamine with 2-bromoethylamine hydrobromide in the presence of sodium hydride. The resulting product is then reacted with ethyl chloroformate to yield this compound. Other methods of synthesis include the reaction of 2-methyl-2-methylsulfanylpropylamine with 2-bromoethylamine and 2-azetidinone in the presence of potassium carbonate.

Scientific Research Applications

4-[2-[(2-Methyl-2-methylsulfanylpropyl)amino]propyl]azetidin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to exhibit inhibitory activity against acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This activity makes this compound a potential candidate for the treatment of Alzheimer's disease, a neurodegenerative disorder characterized by the loss of cholinergic neurons in the brain.